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Introduction

7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major, non-psychoactive metabolite of
cannabidiol (CBD). As the use of CBD products for therapeutic and recreational purposes
increases, the accurate quantification of CBD and its metabolites in biological matrices like
plasma, serum, and urine has become crucial for pharmacokinetic, toxicological, and clinical
studies.[1][2][3] Solid-phase extraction (SPE) is a widely used sample preparation technique
that offers efficient clean-up and concentration of analytes from complex biological samples,
leading to improved analytical sensitivity and accuracy.[4][5] This document provides detailed
protocols for the solid-phase extraction of 7-COOH-CBD from various biological matrices.

Experimental Protocols

This protocol is adapted from methodologies developed for the extraction of acidic cannabinoid
metabolites from urine samples.[4][6][7][8] It utilizes a reversed-phase mechanism to retain the
analyte of interest while allowing polar interferences to pass through.

Materials:
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o SPE Cartridge: Reversed-phase polymer (e.g., Styre Screen® HLB, 60mg, 3mL)[4] or similar
C18 sorbent.

e Urine sample

¢ Internal Standard (IS) solution (e.g., 7-COOH-CBD-d3)

o Acetonitrile (ACN)

o Methanol (MeOH)

e pH 7 Phosphate Buffer

e Deionized Water

o \ortex mixer

o Centrifuge

¢ SPE manifold

Methodology:

e Sample Pre-treatment:

[¢]

To 1 mL of urine in a centrifuge tube, add the internal standard.

o

Add 1 mL of Acetonitrile and 1 mL of pH 7 phosphate buffer.[4]

Vortex the mixture for 30 seconds.

o

[¢]

Centrifuge the sample to pellet any precipitates.

o SPE Cartridge Conditioning:

o Condition the SPE cartridge with 2 mL of Methanol.

o Equilibrate the cartridge with 2 mL of deionized water.
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o Follow with 2 mL of pH 7 phosphate buffer. Do not allow the sorbent to dry.[4]

o Sample Loading:

o Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a
slow, steady flow rate (approx. 1-2 mL/min).

e Washing:
o Wash the cartridge with 2 mL of deionized water to remove polar interferences.

o A second wash with a mild organic solvent (e.g., 2 mL of 5% Methanol in water) can be
performed to remove additional interferences.

o Dry the cartridge thoroughly under vacuum for 5-10 minutes.
 Elution:

o Elute the analyte with 2 mL of an appropriate solvent mixture. A common elution solvent is
a mixture of ethyl acetate and hexane containing a small percentage of acid (e.g., ethyl
acetate/hexane (50:50) with 2% acetic acid).[9]

o Collect the eluate in a clean tube.
e Dry-down and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small volume (e.g., 100 pL) of mobile phase for LC-MS/MS
analysis.[1]

This protocol utilizes an anion exchange sorbent, which is particularly effective for extracting
acidic compounds like 7-COOH-CBD. The methodology involves a two-step elution to achieve
a very clean extract.[5]

Materials:

e SPE Cartridge: Anion Exchange Sorbent (AXS)
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e Plasma or serum sample

* Internal Standard (IS) solution

o Acetonitrile (ACN)

o Methanol (MeOH)

o Elution Solvents (as described in the procedure)
» Vortex mixer

e Centrifuge

e SPE manifold

Methodology:

o Sample Pre-treatment (Protein Precipitation):

[¢]

To 0.2 mL of plasma, add an appropriate amount of internal standard.

[¢]

Add 0.8 mL of cold Acetonitrile to precipitate proteins.[9]

[e]

Vortex for 30 seconds and centrifuge at high speed for 10 minutes.

o

Transfer the supernatant to a clean tube.
o SPE Cartridge Conditioning:

o Condition the AXS cartridge with 2 mL of Methanol.

o Equilibrate the cartridge with 2 mL of deionized water.
e Sample Loading:

o Load the supernatant onto the conditioned AXS cartridge. The carboxylic acid functional
group of 7-COOH-CBD will be ionized and retained by the sorbent.
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e Washing:

o Wash the cartridge with 2 mL of deionized water.

o Wash the cartridge with 2 mL of Methanol to remove neutral and basic interferences.
e Elution (Two-Step):

o Step 1 (Elution of Neutral Cannabinoids - Optional if only 7-COOH-CBD is of interest):
Elute neutral compounds like CBD with a non-polar solvent.[5]

o Step 2 (Elution of 7-COOH-CBD): Elute the acidic 7-COOH-CBD by disrupting the ionic
interaction. This is achieved using a solvent mixture containing an acid, such as 2 mL of
ethyl acetate containing 2-5% formic or acetic acid.[5][9]

e Dry-down and Reconstitution:
o Evaporate the acidic eluate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in 100 pL of mobile phase for analysis.

Data Presentation

The following table summarizes quantitative data from various extraction methods for
cannabinoid metabolites.
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. Extractio Sorbent Recovery LOQ Referenc
Analyte Matrix
n Method Type (%) (ng/mL) e
L Styre
Cannabinoi _
4 Urine SPE Screen® > 90% N/A [4]
s
HLB
Clean
Cannabinoi
q Blood SPE Screen® > 74% N/A [4]
s
THC
THC, 11-
Anion
OH-THC, Plasma/Se
SPE Exchange >79.8% 0.35-3.3 [5]
THC- rum
(AXS)
COOH
THC,
Whole Fluorinated
Carboxy- SPE > 85% 0.25 [9]
Blood Phase
THC
CBD, 7-
OH-CBD, Online
Plasma Zorbax C8 N/A 0.39 [3]
7-COOH- SPE
CBD
CBD, _ CBD: 97.3-
Hemp Oil LLE N/A N/A [10]
CBDA 109%

N/A: Not Available in the cited literature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for solid-phase extraction.
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'
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Caption: General workflow for solid-phase extraction of 7-COOH-CBD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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